Cas no 230615-48-2 (2,3,4,5-Tetrahydro-3-(phenylmethyl)-1,5-methano-1H-3-benzazepine)

• Product Name: 2,3,4,5-Tetrahydro-3-(phenylmethyl)-1,5-methano-1H-3-benzazepine
• CAS No: 230615-48-2
• MF: C₁₈H₁₉N
• MW: 249.350164651871
• MDL: MFCD23135624
• CID: 67116
• PubChem ID: 12047219
• Update Time: 2025-07-01

2,3,4,5-Tetrahydro-3-(phenylmethyl)-1,5-methano-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-2,3,4,5-tetrahydro-1H-1,5-methanobenzo[d]azepine
• 1,5-METHANO-1H-3-BENZAZEPINE, 2,3,4,5-TETRAHYDRO-3-(PHENYLMETHYL)-
• 3-benzyl-2,3,4,5-tetrahydro-1,5-methano-1H-3-benzazepine
• 1,5-Methano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-(phenylmethyl)
• 10-benzyl-10-aza-tricyclo[6.3.1.0(2.7)]dodeca-2(7),3,5-triene
• 2,3,4,5-Tetrahydro-3-(phenylmethyl)-1,5-methano-1H-3-benzazepine
• TWQZMFJJYHNANK-UHFFFAOYSA-N
• FCH2896127
• AX8237680
• 3-n-benzyl-2,3,4,5-tetrahydro-1,5-methano-1h-3-benzazepine
• 3-Benzyl-2,3,4,5-tetrahydro-1H-1,5-methano-3-benzazepine
• AKOS016006673
• 10-benzyl-10-aza-tricyclo[6.3.1.02.7]dodeca-2(7),3,5-triene
• DTXSID50476458
• SCHEMBL1972330
• CS-B0004
• 10-Benzyl-10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-triene
• CS-13528
• 10-benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene
• MFCD23135624
• AC-26380
• 10-benzyl-10-azatricyclo[6.3.1.02, 7]dodeca-2, 4, 6-triene
• 230615-48-2
• 10-BENZYL-10-AZATRICYCLO[6.3.1.0(2),?]DODECA-2(7),3,5-TRIENE

• MDL： MFCD23135624
• Inchi： 1S/C18H19N/c1-2-6-14(7-3-1)11-19-12-15-10-16(13-19)18-9-5-4-8-17(15)18/h1-9,15-16H,10-13H2
• InChI Key： TWQZMFJJYHNANK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2C3C=CC=CC=3C(C1)C2

Computed Properties

• Exact Mass: 249.15200
• Monoisotopic Mass: 249.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 3.5

Experimental Properties

• Density: 1.122
• Boiling Point: 374.5±11.0 °C at 760 mmHg
• Flash Point: 162.1±16.2 °C
• Refractive Index: 1.624
• PSA: 3.24000
• LogP: 3.71120
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,3,4,5-Tetrahydro-3-(phenylmethyl)-1,5-methano-1H-3-benzazepine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2,3,4,5-Tetrahydro-3-(phenylmethyl)-1,5-methano-1H-3-benzazepine

2,3,4,5-Tetrahydro-3-(phenylmethyl)-1,5-methano-1H-3-benzazepine (CAS No. 230615-48-2)

The compound 2,3,4,5-Tetrahydro-3-(phenylmethyl)-1,5-methano-1H-3-benzazepine (CAS No. 230615-48-2) is a complex heterocyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzazepines, which are known for their unique structural features and diverse biological activities. The benzazepine core of this molecule provides a rigid framework that can be further functionalized to explore its pharmacological properties.

Recent studies have highlighted the importance of benzazepine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The tetrahydro nature of this compound suggests a degree of saturation that could influence its stability and bioavailability. The presence of a phenylmethyl group introduces additional aromaticity and potential for π-π interactions, which are crucial for molecular recognition in biological systems.

From a synthetic perspective, the construction of 1H-benzazepines like this compound often involves multi-step reactions, including cyclizations and functional group transformations. Researchers have employed various strategies to optimize the synthesis of such compounds, ensuring high yields and purity. For instance, recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient pathways for constructing the benzazepine framework.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Experimental data from in vitro studies suggest that it exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its ability to modulate neurotransmitter systems makes it a candidate for treating conditions like depression and anxiety.

In addition to its pharmacological applications, 230615-48-2 has shown promise in materials science. Its rigid structure and aromaticity make it a potential candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its properties as an electron acceptor in organic photovoltaic devices, demonstrating its potential role in enhancing device efficiency.

The methano substitution pattern in this compound introduces steric effects that could influence its solubility and membrane permeability. These properties are critical for drug delivery systems and have been extensively studied using computational modeling techniques. Advanced simulations have provided insights into the molecular dynamics of this compound, aiding in the design of more effective drug formulations.

Another area of interest is the compound's role as a template molecule for medicinal chemistry research. Its unique structure serves as a starting point for exploring novel scaffolds with improved bioactivity profiles. Researchers have utilized it to design analogs with enhanced selectivity for specific biological targets, paving the way for personalized medicine approaches.

In conclusion, 2,3,4,5-Tetrahydro-3-(phenylmethyl)-1,5-methano-1H-3-benzazepine (CAS No. 230615-48-2) is a versatile compound with multifaceted applications across chemistry and pharmacology. Its structural features make it an attractive candidate for both fundamental research and applied development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various scientific domains.